Cas no 306324-07-2 (4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid)

• Product Name: 4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid
• CAS No: 306324-07-2
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 5993963
• PubChem ID: 1590571
• Update Time: 2025-05-21

4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid
• AKOS002201716
• 306324-07-2
• Z56776214
• F0393-0195
• (Z)-4-((3-(4-(diethylamino)phenyl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoic acid
• 4-[(Z)-[3-[4-(diethylamino)phenyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]benzoic acid
• 4-{[(5Z)-3-[4-(DIETHYLAMINO)PHENYL]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}BENZOIC ACID
• BIM-0049727.P001

• Inchi： 1S/C21H20N2O3S2/c1-3-22(4-2)16-9-11-17(12-10-16)23-19(24)18(28-21(23)27)13-14-5-7-15(8-6-14)20(25)26/h5-13H,3-4H2,1-2H3,(H,25,26)/b18-13-
• InChI Key： XJVCXTCRKZYGND-AQTBWJFISA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(C(=O)O)=CC=1)=O)C1C=CC(=CC=1)N(CC)CC)=S

Computed Properties

• Exact Mass: 412.09153485g/mol
• Monoisotopic Mass: 412.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid

Comprehensive Analysis of 4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid (CAS No. 306324-07-2)

4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid (CAS No. 306324-07-2) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique thiazolidinone core and benzoic acid moiety, exhibits remarkable potential in various applications, including drug development and optoelectronic materials. Its structural complexity and functional diversity make it a subject of intense research, particularly in the context of molecular design and bioactivity optimization.

The compound's Z-configuration at the 5-ylidenemethyl group plays a pivotal role in its chemical behavior and interactions. Researchers have explored its photophysical properties, which are influenced by the diethylamino substituent, making it a candidate for fluorescent probes and sensors. Additionally, the sulfanylidene moiety contributes to its chelating ability, which is valuable in metal ion detection and catalysis. These attributes align with current trends in green chemistry and sustainable materials, addressing the growing demand for eco-friendly solutions.

In the realm of pharmaceutical research, 4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid has been investigated for its potential biological activities. Its thiazolidinone scaffold is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, making it a promising scaffold for drug discovery. Recent studies have focused on its structure-activity relationship (SAR) to optimize its efficacy and selectivity, particularly in targeting enzyme inhibition and receptor modulation.

The synthesis of CAS No. 306324-07-2 involves multi-step organic reactions, including condensation, cyclization, and functional group interconversion. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. This compound's solubility and stability profiles are critical for its application in formulation development, a topic of interest for pharmaceutical scientists and material engineers alike.

From an industrial perspective, 4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid is valued for its versatility. Its incorporation into polymeric materials enhances their mechanical strength and thermal stability, meeting the demands of high-performance coatings and adhesives. Moreover, its electronic properties are being explored for use in organic semiconductors and photovoltaic devices, aligning with the global push toward renewable energy solutions.

In conclusion, 4-{(5Z)-3-4-(diethylamino)phenyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}benzoic acid (CAS No. 306324-07-2) represents a multifaceted compound with broad applications across medicine, materials science, and environmental technology. Its continued study promises to unlock new possibilities in innovative therapeutics and advanced materials, making it a cornerstone of modern scientific inquiry.